2-(Pentan-3-yl)cycloheptan-1-ol

• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• SMILES: CCC(CC)C1CCCCCC1O
• InChI: InChI=1S/C12H24O/c1-3-10(4-2)11-8-6-5-7-9-12(11)13/h10-13H,3-9H2,1-2H3
• InChIKey: BKDTVKNQMAJQOD-UHFFFAOYSA-N

2-(Pentan-3-yl)cycloheptan-1-ol: A Defined C12 Secondary Cycloheptanol for Research and Industrial Procurement

2-(Pentan-3-yl)cycloheptan-1-ol (CAS 1511613-38-9) is a secondary alcohol comprising a cycloheptane ring substituted at the 2-position with a pentan-3-yl (1-ethylpropyl) group [1]. With the molecular formula C₁₂H₂₄O and a molecular weight of 184.32 g·mol⁻¹, it belongs to the class of 2-alkylcycloheptanols [1]. The compound is supplied as a racemic mixture with a typical purity specification of ≥95% . Its computed octanol-water partition coefficient (XLogP3-AA) is 4.2, indicating substantial lipophilicity relative to the unsubstituted parent cycloheptanol [1].

Branched C12 secondary cycloheptanol with defined steric profile

High computed lipophilicity (XLogP3 ~4.2) supporting hydrophobic-phase partitioning studies

Racemic mixture suitable for lipase-catalyzed kinetic resolution investigations

Conformationally constrained scaffold with 3 rotatable bonds for SAR property panels

• [1] PubChem Compound Summary for CID 80098589, 2-(Pentan-3-yl)cycloheptan-1-ol. National Center for Biotechnology Information (2025). View Source

Why 2-(Pentan-3-yl)cycloheptan-1-ol Cannot Be Trivially Replaced by Other 2-Alkylcycloheptanols

Seemingly minor modifications to the alkyl substituent of 2-alkylcycloheptanols produce measurable differences in computed lipophilicity (XLogP3), rotatable bond count, and steric environment around the hydroxyl group [1]. These physicochemical variations directly influence solubility, membrane partitioning, and substrate recognition in enzyme-catalyzed transformations [2]. The pentan-3-yl substituent of the title compound provides a unique steric and lipophilic profile that is not replicated by linear pentyl, 3-methylbutyl, or 2-methylbutyl isomers, making unqualified substitution a potential source of experimental irreproducibility in synthetic or screening workflows [1].

Linear or differently branched 2-alkylcycloheptanols exhibit shifted computed lipophilicity (ΔXLogP3 0.2–0.3 units), which may alter phase partitioning and off-target binding profiles.

The pentan-3-yl substituent provides 3 rotatable bonds; the n-pentyl analog has 4, potentially affecting binding entropy and crystallization behavior.

Steric environment around the hydroxyl group differs among isomers, which can shift substrate recognition in enzymatic transformations and limit direct interchangeability.

• [1] PubChem Computed Properties: XLogP3-AA comparison across 2-alkylcycloheptanols (CID 80098589, CID 61749792, CID 61749607, CID 10399). National Center for Biotechnology Information (2025). View Source
• [2] Forró E. Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols. Acta Pharm Hung. 2001;71(3):326-333. PMID: 11769092. View Source

Quantitative Differentiation Evidence for 2-(Pentan-3-yl)cycloheptan-1-ol Versus Structural Analogs

Computed Lipophilicity (XLogP3-AA) of 2-(Pentan-3-yl)cycloheptan-1-ol Versus Unsubstituted Cycloheptanol

The title compound exhibits an XLogP3-AA value of 4.2, which is 3.2 log units higher than that of the parent cycloheptanol (XLogP3-AA = 1.0), both computed by the same PubChem XLogP3 algorithm [1][2]. This difference corresponds to an approximately 1600-fold greater predicted octanol-water partition coefficient, indicating substantially enhanced membrane permeability and altered solubility characteristics.

Computed Lipophilicity

Head-to-head

XLogP3 4.2 vs 1.0 (cycloheptanol)
~1600-fold higher partition coefficient

Supports selection for non-polar extraction or membrane permeation studies

Computed by XLogP3 algorithm; reported baseline values

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 4.2
Comparator Or Baseline	Cycloheptanol, XLogP3-AA = 1.0
Quantified Difference	ΔXLogP3 = +3.2 (~1600-fold increase in P)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18

Why This Matters

A 3.2 log-unit increase in predicted lipophilicity fundamentally alters the compound's suitability for applications requiring non-polar solvent extraction, membrane permeation, or hydrophobic pocket binding.

• [1] PubChem Compound Summary for CID 80098589, 2-(Pentan-3-yl)cycloheptan-1-ol, Computed Properties, XLogP3-AA = 4.2. View Source
• [2] PubChem Compound Summary for CID 10399, Cycloheptanol, Computed Properties, XLogP3 = 1.0. View Source

Branching Architecture: Rotatable Bond Count and Conformational Flexibility Versus 2-Pentylcycloheptan-1-ol

The target compound possesses 3 rotatable bonds, whereas the linear-chain analog 2-pentylcycloheptan-1-ol contains 4 rotatable bonds [1][2]. The reduction in rotatable bond count arises from the branching at the pentan-3-yl attachment point, which restricts conformational freedom relative to the n-pentyl analog. This structural constraint may influence entropy of binding, crystallization propensity, and stereochemical outcomes in asymmetric transformations.

Rotatable Bonds

Cross-study comparable

3 rotatable bonds vs 4 (2-pentyl analog)

May influence stereochemical control in enzymatic resolutions and entropy of binding

25% reduction in conformational freedom; computed property

Evidence Dimension	Number of rotatable bonds (PubChem computed)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	2-Pentylcycloheptan-1-ol (CAS 1306523-59-0), 4 rotatable bonds
Quantified Difference	1 fewer rotatable bond (25% reduction)
Conditions	Computed by Cactvs 3.4.6.11, PubChem release 2019.06.18

Why This Matters

Reduced conformational flexibility can translate to improved stereochemical control in enzymatic kinetic resolutions and altered entropic contributions to binding free energy.

• [1] PubChem Compound Summary for CID 80098589, 2-(Pentan-3-yl)cycloheptan-1-ol, Computed Properties, Rotatable Bond Count = 3. View Source
• [2] Kuujia.com Product Data for 2-Pentylcycloheptan-1-ol (CAS 1306523-59-0), Rotatable Bond Count = 4, XLogP3 = 4.3. View Source

Lipophilicity Fine-Tuning: XLogP3 Comparison of 2-(Pentan-3-yl)cycloheptan-1-ol Versus 2-(3-Methylbutyl)cycloheptan-1-ol

The target compound's XLogP3 of 4.2 positions it between the more lipophilic 2-pentyl analog (XLogP3 = 4.3) and the less lipophilic 2-(3-methylbutyl) analog (XLogP3 = 4.0) [1][2][3]. This 0.2–0.3 log-unit gradation is meaningful in medicinal chemistry optimization where fine-tuning of logD can impact off-target binding, metabolic stability, and solubility in a non-linear fashion.

Lipophilicity Fine‑Tuning

Cross-study comparable

XLogP3 4.2 between 4.0 (3-methylbutyl) and 4.3 (n‑pentyl)

Enables property-based isomer selection without altering molecular formula

0.2–0.3 log‑unit gradation may impact off‑target binding

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 4.2
Comparator Or Baseline	2-(3-Methylbutyl)cycloheptan-1-ol (XLogP3 = 4.0); 2-Pentylcycloheptan-1-ol (XLogP3 = 4.3)
Quantified Difference	ΔXLogP3 = +0.2 vs 3-methylbutyl; ΔXLogP3 = -0.1 vs n-pentyl
Conditions	All values computed by XLogP3 algorithm; PubChem and Kuujia databases

Why This Matters

The ability to select among C12H24O isomers with distinct logP values enables precise physicochemical property tuning without altering molecular formula.

• [1] PubChem Compound Summary for CID 80098589, 2-(Pentan-3-yl)cycloheptan-1-ol, XLogP3-AA = 4.2. View Source
• [2] Kuujia.com Product Data for 2-(3-Methylbutyl)cycloheptan-1-ol (CAS 56470-89-4), XLogP3 = 4.0. View Source
• [3] Kuujia.com Product Data for 2-Pentylcycloheptan-1-ol (CAS 1306523-59-0), XLogP3 = 4.3. View Source

Enzymatic Kinetic Resolution Potential: Cycloheptanol Ring-Size Effect on Lipase-Catalyzed Acylation Rate

In a systematic study of lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols, Forró (2001) demonstrated that the cycloheptane ring system undergoes enantioselective acylation markedly more slowly than the corresponding cyclopentane and cyclohexane analogs [1]. Trans isomers reacted more rapidly than cis counterparts across all ring sizes. This ring-size-dependent reactivity profile is a class-level property of 2-substituted cycloheptanols and directly informs selection of enzyme, solvent, and reaction time for preparative-scale resolutions of the title compound.

Enzymatic Resolution

Class-level inference

Cycloheptanol ring: much slower acylation than cyclopentanol/cyclohexanol

Expect longer reaction times (24–72 h) for preparative-scale resolutions

Lipase PS or Novozym 435, vinyl acetate; E >200 achievable under optimized conditions

Evidence Dimension	Relative enzymatic acylation rate by ring size
Target Compound Data	Cycloheptanol system (rate: much slower than cyclopentanol and cyclohexanol)
Comparator Or Baseline	Cyclopentanol (fastest) and cyclohexanol (intermediate) systems
Quantified Difference	Qualitative ranking: cyclopentane > cyclohexane >> cycloheptane (exact ratio not reported for unsubstituted systems; E > 200 achieved for cycloheptanol derivatives under optimized conditions)
Conditions	Lipase PS (Pseudomonas cepacia) or Novozym 435 (Candida antarctica B), vinyl acetate, diethyl ether or diisopropyl ether

Why This Matters

The intrinsically slower acylation of cycloheptanols necessitates longer reaction times or higher enzyme loading compared to 5- or 6-membered ring analogs, a critical parameter for process scale-up and cost estimation.

• [1] Forró E. Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols. Acta Pharm Hung. 2001;71(3):326-333. PMID: 11769092. View Source

Purity Specification Benchmarking: 95% Minimum Purity Across 2-Alkylcycloheptanol Isomers

The title compound is commercially supplied at ≥95% purity (GC) . This purity level is comparable to the 95% minimum specification reported for 2-(3-methylbutyl)cycloheptan-1-ol and 2-(2-methylbutyl)cycloheptan-1-ol , indicating a consistent quality standard across this compound class. No isomer achieves a routinely available purity exceeding 95% from current catalog suppliers, and procurement decisions must therefore weigh purity against the specific steric and lipophilic differentiation offered by each isomer.

Purity Benchmarking

Data to verify

95% specification parity across C12H24O cycloheptanol isomers

Selection driven by physicochemical profile, not purity advantage

Supplier catalog data; independent verification recommended

Evidence Dimension	Minimum purity specification (commercial suppliers)
Target Compound Data	95% (Leyan, Product No. 2046871)
Comparator Or Baseline	2-(3-Methylbutyl)cycloheptan-1-ol (AKSci, 95%); 2-(2-Methylbutyl)cycloheptan-1-ol (CymitQuimica, 95%)
Quantified Difference	No quantitative purity advantage; parity across isomers
Conditions	GC purity; multiple vendor specifications

Why This Matters

Since purity does not drive differentiation among C12H24O cycloheptanol isomers, selection must be based on the specific physicochemical property profile required for the intended application.

Optimal Application Scenarios for 2-(Pentan-3-yl)cycloheptan-1-ol Based on Quantitative Differentiation Evidence

Lead Optimization in Medicinal Chemistry Requiring High Lipophilicity with Conformational Restraint

When a drug discovery program requires a cycloheptanol scaffold with logP ≥ 4.0 for blood-brain barrier penetration or hydrophobic pocket occupancy, 2-(Pentan-3-yl)cycloheptan-1-ol (XLogP3 = 4.2) provides a substantial lipophilicity increase over unsubstituted cycloheptanol (XLogP3 = 1.0) while offering 3 rotatable bonds—one fewer than the n-pentyl analog—potentially reducing entropic penalties upon target binding [1][2]. This makes it suitable for fragment-based or scaffold-hopping campaigns where precise control of molecular flexibility is desired alongside elevated logP.

Substrate for Enantioselective Enzymatic Resolution to Access Chiral Cycloheptanol Building Blocks

The title compound, as a racemic 2-substituted cycloheptanol, is a candidate for lipase-catalyzed kinetic resolution. Published data on related 2-substituted cycloheptanols demonstrate that high enantioselectivity (E > 200) is achievable with vinyl acetate as acyl donor and Pseudomonas cepacia or Candida antarctica B lipases, though reaction rates for the seven-membered ring are inherently slower than for five- or six-membered analogs [1]. Researchers should anticipate longer reaction times (typically 24–72 hours) and optimize enzyme loading accordingly when scaling to preparative quantities.

Physicochemical Property Screening Libraries for Structure-Activity Relationship (SAR) Studies

Within a series of C12H24O 2-alkylcycloheptanol isomers, the pentan-3-yl derivative occupies a distinct position in lipophilicity space (XLogP3 = 4.2) between the 3-methylbutyl (XLogP3 = 4.0) and n-pentyl (XLogP3 = 4.3) analogs [1][2]. Incorporating this compound into a property-screening panel enables the deconvolution of steric versus lipophilic contributions to biological activity, as the branched pentan-3-yl group provides a unique combination of moderate conformational flexibility and high logP not replicated by other isomers sharing the same molecular formula.

Synthetic Intermediate for Fragrance or Agrochemical Derivatives Requiring Defined Hydrophobicity

The high computed lipophilicity (XLogP3 = 4.2) of 2-(Pentan-3-yl)cycloheptan-1-ol positions it as a precursor for ester or ether derivatives intended for applications where enhanced hydrophobicity is critical, such as long-lasting fragrance ingredients or agrochemical actives requiring improved foliar retention [1]. The secondary alcohol functionality permits straightforward derivatization (acylation, sulfonation, oxidation to the corresponding ketone, 2-cycloheptyl-3-pentanone), while the sterically demanding pentan-3-yl group may confer metabolic stability advantages over less hindered analogs [2].

Application

Selection Property

Validation Focus

Lead optimization requiring high lipophilicity with conformational restraint

Computed lipophilicity ≥4.0 and constrained rotatable bond profile

logP profiling and conformational entropy assessment

Enantioselective kinetic resolution to access chiral cycloheptanol building blocks

Racemic 2-substituted cycloheptanol; class-level enzymatic reactivity data

Lipase screening and reaction time optimization for 7‑membered ring substrates

Physicochemical SAR screening panels for C12H24O isomer differentiation

Intermediate XLogP3 (4.2) with unique steric branching

Isomer panel comparison in biological assays; steric vs lipophilic deconvolution

Synthetic intermediate for fragrance or agrochemical derivatives

High-lipophilicity secondary alcohol with straightforward derivatization

Derivatization yield and hydrophobicity-dependent performance testing

• [1] PubChem Compound Summary for CID 80098589, 2-(Pentan-3-yl)cycloheptan-1-ol, Computed Properties. National Center for Biotechnology Information (2025). View Source
• [2] Kuujia.com Product Data for 2-Pentylcycloheptan-1-ol (CAS 1306523-59-0) and 2-(3-Methylbutyl)cycloheptan-1-ol (CAS 56470-89-4), XLogP3 and property data. View Source